Cas no 876688-85-6 (2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 5-bromo-2-furancarboxylate)
2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 5-bromo-2-furancarboxylate Chemical and Physical Properties
Names and Identifiers
-
- [(1-CYANOCYCLOHEXYL)(METHYL)CARBAMOYL]METHYL 5-BROMOFURAN-2-CARBOXYLATE
- AKOS007944286
- [2-[(1-cyanocyclohexyl)-methylamino]-2-oxoethyl] 5-bromofuran-2-carboxylate
- EN300-26680896
- Z18369356
- 876688-85-6
- 2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 5-bromo-2-furancarboxylate
-
- Inchi: 1S/C15H17BrN2O4/c1-18(15(10-17)7-3-2-4-8-15)13(19)9-21-14(20)11-5-6-12(16)22-11/h5-6H,2-4,7-9H2,1H3
- InChI Key: BZJMDMXTODYJQP-UHFFFAOYSA-N
- SMILES: O1C(Br)=CC=C1C(OCC(N(C1(C#N)CCCCC1)C)=O)=O
Computed Properties
- Exact Mass: 368.03717g/mol
- Monoisotopic Mass: 368.03717g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 83.5Ų
Experimental Properties
- Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 538.8±50.0 °C(Predicted)
- pka: -1.71±0.20(Predicted)
2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 5-bromo-2-furancarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26680896-0.05g |
[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 5-bromofuran-2-carboxylate |
876688-85-6 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 5-bromo-2-furancarboxylate Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 5-bromo-2-furancarboxylate
Recent Advances in the Study of 2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 5-bromo-2-furancarboxylate (CAS: 876688-85-6)
The compound 2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 5-bromo-2-furancarboxylate (CAS: 876688-85-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a cyanocyclohexyl moiety and a brominated furan carboxylate ester, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.
One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary in vitro studies have demonstrated its ability to modulate enzymatic activity, particularly in pathways associated with inflammation and oxidative stress. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to map the binding interactions of this compound with target proteins, providing valuable insights into its pharmacophore.
In addition to its biochemical properties, recent pharmacokinetic studies have explored the absorption, distribution, metabolism, and excretion (ADME) profiles of 2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 5-bromo-2-furancarboxylate. These studies have revealed favorable bioavailability and metabolic stability, making it a viable candidate for further preclinical development. Notably, the compound has shown minimal cytotoxicity in normal cell lines, suggesting a potentially wide therapeutic window.
Another significant advancement in the research of this compound is its application in combinatorial chemistry and high-throughput screening. Several research groups have synthesized analogs and derivatives of 876688-85-6 to explore structure-activity relationships (SAR). These efforts have identified key structural modifications that enhance potency and selectivity, paving the way for the development of next-generation therapeutics.
Recent in vivo studies have further validated the therapeutic potential of this compound. Animal models of chronic inflammatory diseases and certain cancers have shown promising responses to treatment with 2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 5-bromo-2-furancarboxylate. These findings have spurred interest in its potential as a multi-targeted agent, capable of addressing complex disease pathologies.
Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as scale-up synthesis, formulation stability, and long-term safety profiles need to be addressed in future studies. However, the current body of research provides a strong foundation for further exploration and development of 876688-85-6 as a novel therapeutic agent.
In conclusion, the recent studies on 2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 5-bromo-2-furancarboxylate highlight its significant potential in drug discovery and development. Its unique chemical structure, combined with promising biological activity, positions it as a valuable candidate for further investigation. Continued research efforts are expected to uncover new applications and optimize its therapeutic efficacy, contributing to the advancement of chemical biology and pharmaceutical sciences.
876688-85-6 (2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 5-bromo-2-furancarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)